Cas no 1156893-77-4 ((2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine)
(2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-methanamine, N-(1,1-dimethylpropyl)-
- (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine
-
- Inchi: 1S/C8H15N3S/c1-4-8(2,3)9-5-7-6-12-11-10-7/h6,9H,4-5H2,1-3H3
- InChI Key: SWRJPJILDTYMLO-UHFFFAOYSA-N
- SMILES: S1C=C(CNC(C)(C)CC)N=N1
(2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166707-0.05g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-166707-0.1g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-166707-0.25g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-166707-0.5g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-166707-1.0g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-166707-2.5g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-166707-5.0g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-166707-10.0g |
(2-methylbutan-2-yl)[(1,2,3-thiadiazol-4-yl)methyl]amine |
1156893-77-4 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348539-50mg |
n-((1,2,3-Thiadiazol-4-yl)methyl)-2-methylbutan-2-amine |
1156893-77-4 | 98% | 50mg |
¥13219.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348539-100mg |
n-((1,2,3-Thiadiazol-4-yl)methyl)-2-methylbutan-2-amine |
1156893-77-4 | 98% | 100mg |
¥17280.00 | 2024-08-09 |
(2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine
Comprehensive Overview of (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156893-77-4)
The compound (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine, identified by its CAS No. 1156893-77-4, is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,3-thiadiazole ring and the 2-methylbutan-2-yl group, contribute to its potential applications in drug discovery and crop protection. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.
One of the most frequently searched questions regarding (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine revolves around its synthesis. The compound is typically synthesized through a multi-step process involving the condensation of 1,2,3-thiadiazole-4-carbaldehyde with 2-methylbutan-2-amine, followed by reductive amination. This method ensures high yield and purity, making it a preferred route for large-scale production. Researchers often inquire about alternative synthetic approaches, such as microwave-assisted synthesis, which has gained traction due to its efficiency and reduced reaction times.
The 1,2,3-thiadiazole moiety in (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine is a key structural element that imparts biological activity. This heterocyclic ring is known for its role in modulating enzyme interactions and receptor binding, making it a valuable scaffold in pharmaceutical development. Recent studies have explored its potential as a kinase inhibitor, a topic highly searched in academic and industrial circles. The compound's ability to interfere with signal transduction pathways has sparked interest in its use for targeted therapies, particularly in oncology.
In agrochemical applications, (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine has been investigated for its efficacy as a plant growth regulator. The 2-methylbutan-2-yl group enhances the compound's lipophilicity, facilitating its absorption by plant tissues. This property is crucial for developing next-generation crop protection agents, a hot topic in sustainable agriculture. Farmers and agronomists frequently search for compounds that can improve yield while minimizing environmental impact, and this molecule fits the bill due to its low toxicity profile.
The physicochemical properties of CAS No. 1156893-77-4 are another area of interest. The compound exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, which is advantageous for formulation development. Its stability under various pH conditions has been tested, with results indicating robustness in acidic environments—a feature often queried by formulation scientists. These properties make it suitable for a range of delivery systems, from liquid concentrates to solid dispersions.
Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine. Density functional theory (DFT) studies have revealed its electronic distribution and potential binding sites, aligning with the growing trend of in silico drug design. This approach not only accelerates the discovery process but also reduces reliance on traditional trial-and-error methods, a topic frequently discussed in research forums.
Environmental and regulatory considerations are also paramount when discussing CAS No. 1156893-77-4. The compound's biodegradability and ecotoxicity data are often sought after by regulatory bodies and environmental scientists. Preliminary studies suggest that it undergoes moderate degradation in soil, with no significant bioaccumulation—a positive indicator for its use in eco-friendly formulations. This aligns with the global push toward green chemistry, a trending topic in both academic and industrial settings.
In conclusion, (2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156893-77-4) represents a versatile compound with broad applications in pharmaceuticals and agriculture. Its unique structural attributes, coupled with its synthetic accessibility and favorable physicochemical properties, make it a subject of ongoing research. By addressing common queries and leveraging current trends like sustainable agriculture and computational modeling, this article aims to provide a comprehensive resource for professionals and enthusiasts alike.
1156893-77-4 ((2-methylbutan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)